[2,6-Dibromo-4-(hydroxymethyl)phenyl]acetonitrile

• CAS RN: 920509-60-0
• Molecular Formula: C9H7Br2NO
• Molecular Weight: 304.97 g/mol
• IUPAC Name: 2-[2,6-dibromo-4-(hydroxymethyl)phenyl]acetonitrile
• InChI: InChI=1S/C9H7Br2NO/c10-8-3-6(5-13)4-9(11)7(8)1-2-12/h3-4,13H,1,5H2
• InChI Key: QXMNYSTVLONDOB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Br)CC#N)Br)CO

Description

[2,6-Dibromo-4-(hydroxymethyl)phenyl]acetonitrile is a useful research compound. Its molecular formula is C9H7Br2NO and its molecular weight is 304.97 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

This compound was prepared by a similar method to that described in Example 14, Step 5 except that (3,5-dibromo-4-bromomethyl-phenyl)-methanol (58) was used in place 6-(4-bromomethyl-2,6-dichloro-benzyl)-4-isopropyl-pyridazin-3-one (54). The product was purified by flash chromatography using silica gel eluted with a gradient of 3:1 to 1:1 hexanes:ethyl acetate. The desired fractions were collected and concentrated under vacuum to afford a solid which was dried under high vacuum to afford 2,6-dibromo-4-hydroxymethyl-phenyl)-acetonitrile (59) (78%) as a yellow solid; EI(+)-HRMS m/z calcd for C9H7Br2NO (M+) 302.8894, found 302.8881. MW=304.9702, Exact Mass=302.8894